Cas no 10543-95-0 (2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1))

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1) Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1)
• 1,1,1,3,3,3-hexafluoropropan-2-one,hydrate
• HEXAFLUORO-2-PROPANONE MONOHYDRATE
• 2-Propanone, hexafluoro-, hydrate
• Acetone, hexafluoro-, hydrate
• ACMC-20aj2s
• Hexafluoro-2-propanone trihydrate
• Hexafluoroacetone hydrate
• Perfluoroacetone trihydrate
• UN2552
• hexafluoroacetone monohydrate
• Hexafluoroacetone hydrate [UN2552] [Poison]
• 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (5:8)
• 1,1,1,3,3,3-hexafluoro-propan-2-one hydrate
• A822119
• 1,1,1,3,3,3-hexafluoropropan-2-one hydrate
• AKOS024386531
• 10543-95-0
• 1,1,1,3,3,3-hexafluoropropan-2-one;hydrate
• 109640-39-3
• 1,1,1,3,3,3-hexafluoropropan-2-one hydrate;Hexafluoroacetone trihydrate
• SCHEMBL104500
• Hexafluoroacetone deuterate
• DTXSID80147129
• +Expand

• InChIKey： HEBNOKIGWWEWCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C3F6O.H2O/c4-2(5,6)1(10)3(7,8)9;/h;1H2
• SMILES： O.O=C(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 183.99586
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 165.985334
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 48.57
• Boiling Point: 234.3°Cat760mmHg
• Melting Point: -125.45 deg C @ 101.3 kPa
• Flash Point: 104.3°C
• Density: 1.496